Cas no 365542-90-1 (ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate)
365542-90-1 structure
Product Name:ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate
CAS No:365542-90-1
MF:C15H11Br2ClO4S
MW:482.571440935135
MDL:MFCD12546783
CID:1479232
PubChem ID:46735384
Update Time:2025-04-21
ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate
- Benzoic a<wbr>
- Ethyl 3,5<wbr>
- LogP
- 3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester
- ethyl 3,5-dibromo-2-[(E)-2-(5-chlorothiophen-2-yl)ethenyl]-4,6-dihydroxybenzoate
- AKOS025211910
- Ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxybenzoate
- MFCD12546783
- 365542-90-1
- Ethyl (E)-3,5-dibromo-2-(2-(5-chlorothiophen-2-yl)vinyl)-4,6-dihydroxybenzoate
-
- MDL: MFCD12546783
- Inchi: 1S/C15H11Br2ClO4S/c1-2-22-15(21)10-8(5-3-7-4-6-9(18)23-7)11(16)14(20)12(17)13(10)19/h3-6,19-20H,2H2,1H3/b5-3+
- InChI Key: RWAYYSCFDJKLBB-HWKANZROSA-N
- SMILES: BrC1=C(C(=C(C(C(=O)OCC)=C1/C=C/C1=CC=C(S1)Cl)O)Br)O
Computed Properties
- Exact Mass: 479.84333
- Monoisotopic Mass: 479.843
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95A^2
- XLogP3: 6.3
Experimental Properties
- Density: 1.873
- Boiling Point: 506.884°C at 760 mmHg
- Flash Point: 260.354°C
- Refractive Index: 1.726
- PSA: 66.76
ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB465452-100 mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
365542-90-1 | 100MG |
€189.00 | 2023-07-18 | ||
| abcr | AB465452-250 mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
365542-90-1 | 250MG |
€319.00 | 2023-07-18 | ||
| abcr | AB465452-500 mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
365542-90-1 | 500MG |
€439.00 | 2023-07-18 | ||
| abcr | AB465452-100mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
365542-90-1 | 100mg |
€189.00 | 2025-04-19 | ||
| abcr | AB465452-250mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
365542-90-1 | 250mg |
€319.00 | 2025-04-19 | ||
| abcr | AB465452-500mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
365542-90-1 | 500mg |
€439.00 | 2025-04-19 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_1411223-100mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester |
365542-90-1 | nan | 100mg |
¥3127.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_1411223-250mg |
3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester |
365542-90-1 | nan | 250mg |
¥5124.00 | 2025-04-15 |
ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
365542-90-1 (ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate) Related Products
- 365542-86-5(methyl 2-[(E)-2-(5-chloro-2-thienyl)vinyl]-6-methoxy-benzoate)
- 365542-87-6(ethyl 3-bromo-6-[(E)-2-(5-chloro-2-thienyl)vinyl]-2-hydroxy-benzoate)
- 365542-89-8(2-[2-(5-Chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk